3-Fluoro-N-methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]benzenesulfonamide

• IUPAC Name: 3-fluoro-N-methyl-N-[1-(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C20H18FN7O2S/c1-26(31(29,30)17-6-2-5-15(21)10-17)16-12-27(13-16)19-8-7-18-23-24-20(28(18)25-19)14-4-3-9-22-11-14/h2-11,16H,12-13H2,1H3
• InChI Key: DIYJCPKBJHZJQD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NN3C(=NN=C3C4=CN=CC=C4)C=C2)S(=O)(=O)C5=CC=CC(=C5)F
• Molecular Formula: C20H18FN7O2S
• Molecular Weight: 439.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups including a sulfonamide, a triazole, a pyridazine, and a pyridine ring. These functional groups suggest that the compound could have a variety of potential applications, particularly in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple ring structures and functional groups. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the sulfonamide group might participate in acid-base reactions, while the pyridine and triazole rings might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar sulfonamide group, while its stability might be influenced by the aromatic ring structures.

Safety And Hazards

The safety and hazards associated with this compound would need to be determined through laboratory testing. As with any chemical, appropriate precautions should be taken when handling it to avoid potential health risks.

Future Directions

Given the complexity of this compound, there are likely many potential directions for future research. These could include exploring its synthesis in more detail, investigating its reactivity, studying its potential applications, and assessing its safety profile.